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Compound of Interest

Compound Name: Dacomitinib Impurity C

CAS No.: 869199-69-9

Cat. No.: B14756421

Get Quote

Application Note: Preparation, Isolation, and Characterization of Dacomitinib Impurity C
Reference Standard

Introduction & Regulatory Rationale
Dacomitinib (trade name Vizimpro) is an irreversible, second-generation epidermal growth

factor receptor (EGFR) tyrosine kinase inhibitor (TKI) utilized primarily for the treatment of

metastatic non-small cell lung cancer (NSCLC)[1],[2]. During the synthesis, formulation, and

storage of the active pharmaceutical ingredient (API), various process-related impurities and

degradation products can emerge[1]. Regulatory frameworks (e.g., ICH Q3A/Q3B guidelines)

mandate the rigorous identification, synthesis, and analytical control of these impurities to

ensure drug safety and efficacy.

Dacomitinib Impurity C (CAS: 869199-69-9) is a critical process-related impurity. Structurally,

it is the 7-ethoxy analogue of Dacomitinib[3]. This impurity typically arises either from the

presence of ethoxy-substituted starting materials during the synthesis of the quinazoline core

or via transetherification side-reactions if ethanol is used improperly during early synthetic

steps.
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Physicochemical Properties
The quantitative and structural data for Dacomitinib Impurity C are summarized in Table 1[3],

[4].

Table 1: Physicochemical Profile of Dacomitinib Impurity C

Property Value

Chemical Name

(E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-

ethoxyquinazolin-6-yl)-4-(piperidin-1-yl)but-2-

enamide

CAS Registry Number 869199-69-9

Molecular Formula C25H27ClFN5O2

Molecular Weight 483.97 g/mol

Appearance Pale yellow to off-white solid

Synthetic Strategy and Causality
The preparation of the Dacomitinib Impurity C reference standard follows a convergent, four-

step synthetic pathway mimicking the commercial synthesis of the API[2], but utilizing a 7-

ethoxy-substituted precursor.

Step 1 (Chlorination): 7-Ethoxy-6-nitroquinazolin-4-one is treated with Phosphorus

oxychloride (POCl3). N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base

to neutralize the generated HCl, driving the reaction forward while preventing acidic

degradation of the quinazoline core.

Step 2 (SNAr Coupling): The resulting 4-chloro intermediate undergoes nucleophilic aromatic

substitution with 3-chloro-4-fluoroaniline. Isopropanol is selected as the solvent because it

provides the optimal reflux temperature (82°C) for this coupling without causing unwanted

solvolysis.

Step 3 (Nitro Reduction):Crucial Causality: While catalytic hydrogenation (e.g., Pd/C, H2) is

common in API synthesis[2], it poses a high risk of hydrodehalogenation at the 3-chloro
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position of the aniline moiety. Therefore, a chemoselective reduction using Iron powder and

Ammonium Chloride (Fe/NH4Cl) is employed. This guarantees the quantitative reduction of

the nitro group to an amine while preserving the aryl chloride intact.

Step 4 (Amidation): The final step involves coupling the newly formed amine with (E)-4-

(piperidin-1-yl)but-2-enoic acid. Propylphosphonic anhydride (T3P) is utilized as the coupling

agent[2]. T3P is superior to traditional agents like EDC/HOBt here because it minimizes side

reactions (such as Michael addition to the

-unsaturated system) and yields strictly water-soluble byproducts, enabling a highly pure
reference standard post-aqueous workup.
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(Intermediate 2)
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Figure 1: Four-step synthetic workflow for the preparation of Dacomitinib Impurity C.
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Detailed Experimental Protocols
4.1. Step 1 & 2: Synthesis of Intermediate 2

Chlorination: Suspend 7-ethoxy-6-nitroquinazolin-4-one (10.0 g) in POCl3 (50 mL). Add

DIPEA (5 mL) dropwise at 0°C.

Reflux the mixture at 105°C for 4 hours. In-process control (IPC): Monitor by TLC (Ethyl

Acetate:Hexane 1:1) until the starting material is entirely consumed.

Concentrate the mixture under reduced pressure to remove excess POCl3. Quench the

residue cautiously with ice-cold water and extract with Dichloromethane (DCM). Dry the

organic layer over Na2SO4 and evaporate to yield Intermediate 1.

Coupling: Dissolve Intermediate 1 in Isopropanol (100 mL). Add 3-chloro-4-fluoroaniline (1.1

equivalents).

Reflux the mixture at 82°C for 6 hours. Cool to room temperature. The product (Intermediate

2) will precipitate out of solution. Filter, wash with cold Isopropanol, and dry under vacuum.

4.2. Step 3: Chemoselective Reduction

Suspend Intermediate 2 (10.0 g) in a mixture of Ethanol (80 mL) and Water (20 mL).

Add Iron powder (5.0 equivalents) and Ammonium Chloride (2.0 equivalents).

Heat the suspension to 80°C for 2 hours. IPC: LC-MS must show complete disappearance of

the nitro mass[M+H]+ and the appearance of the amine mass.

Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad thoroughly

with hot ethanol.

Concentrate the filtrate, dilute with water, and extract with Ethyl Acetate. Dry and concentrate

to yield Intermediate 3 (N4-(3-chloro-4-fluorophenyl)-7-ethoxyquinazoline-4,6-diamine).

4.3. Step 4: Amidation with T3P
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Dissolve (E)-4-(piperidin-1-yl)but-2-enoic acid hydrochloride (1.2 eq) in anhydrous THF (50

mL). Add Pyridine (3.0 eq) and stir for 15 minutes.

Add T3P (50% solution in Ethyl Acetate, 1.5 eq) dropwise at 0°C. Stir for 30 minutes to form

the active ester[2].

Add Intermediate 3 (1.0 eq) dissolved in THF (20 mL) dropwise. Allow the reaction to warm

to room temperature and stir for 12 hours.

Self-Validation: Quench a 100 µL aliquot in water/acetonitrile and analyze via HPLC.

Proceed to workup only when conversion is >98%.

Quench the reaction with saturated aqueous NaHCO3. Extract with Ethyl Acetate (3 x 50

mL). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate.

4.4. Step 5: Preparative HPLC Purification To achieve reference standard grade purity

(>99.5%), purify the crude product using Preparative RP-HPLC.

Column: C18 Preparative Column (e.g., 250 x 21.2 mm, 10 µm).

Mobile Phase: Water (0.1% TFA) : Acetonitrile (Gradient 10% to 60% ACN over 30 min).

Recovery: Pool pure fractions, neutralize with aqueous ammonia, extract with DCM, and

lyophilize to obtain Dacomitinib Impurity C as an off-white powder.

Analytical Characterization & Validation
To validate the purity of the synthesized reference standard, a stability-indicating RP-HPLC

method is employed. This method is adapted from established protocols capable of resolving

Dacomitinib from its structurally similar impurities[5],[6]. Due to the replacement of the methoxy

group with an ethoxy group, Impurity C exhibits slightly higher lipophilicity, resulting in a

predictable shift in retention time compared to the API.

Table 2: Stability-Indicating RP-HPLC Conditions[6]
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Parameter Specification

Column Agilent ZORBAX Eclipse (250 × 4.6 mm, 5 µm)

Mobile Phase
0.1 M Sodium Perchlorate (pH 5.6) : Acetonitrile

(20:80, v/v)

Elution Mode Isocratic

Flow Rate 1.0 mL/min

Detection Wavelength UV at 253 nm

Column Temperature 25°C

Expected Retention Time
~6.5 - 7.0 min (Impurity C elutes after

Dacomitinib [5.8 min])

Structural Confirmation:

LC-MS/MS: ESI+ mode should display a molecular ion peak [M+H]+ at m/z 484.1, confirming

the theoretical molecular weight of 483.97 g/mol [3].

1H-NMR (400 MHz, DMSO-d6): Key diagnostic peaks must include the ethoxy group

signals: a triplet near

1.45 ppm (3H, -CH3) and a quartet near

4.25 ppm (2H, -OCH2-). This definitively distinguishes Impurity C from the singlet methoxy
peak (~3.95 ppm) characteristic of Dacomitinib.

Conclusion
The described protocol provides a robust, self-validating framework for the synthesis and

characterization of Dacomitinib Impurity C. By utilizing highly chemoselective reagents

(Fe/NH4Cl, T3P) and validating the final product via a stability-indicating RP-HPLC method,

laboratories can reliably produce this reference standard to meet rigorous ICH Q3A/Q3B

compliance requirements for API impurity profiling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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